Cas no 909389-99-7 (Rhodium, tetrakis[m-[(aS)-1,3-dihydro-1,3-dioxo-a-tricyclo[3.3.1.13,7]dec-1-yl-2H-isoindole-2-acetato-kO2:kO2']]di-, (Rh-Rh))

• Product Name: Rhodium, tetrakis[m-[(aS)-1,3-dihydro-1,3-dioxo-a-tricyclo[3.3.1.13,7]dec-1-yl-2H-isoindole-2-acetato-kO2:kO2']]di-, (Rh-Rh)
• CAS No: 909389-99-7
• MF: C₈₀H₈₄N₄O₁₆Rh₂
• MW: 1563.35118770599
• CID: 797981
• PubChem ID: 131675824
• Update Time: 2025-04-19

Rhodium, tetrakis[m-[(aS)-1,3-dihydro-1,3-dioxo-a-tricyclo[3.3.1.13,7]dec-1-yl-2H-isoindole-2-acetato-kO2:kO2']]di-, (Rh-Rh) Chemical and Physical Properties

Names and Identifiers

• Rhodium, tetrakis[m-[(aS)-1,3-dihydro-1,3-dioxo-a-tricyclo[3.3.1.13,7]dec-1-yl-2H-isoindole-2-acetato-kO2:kO2']]di-, (Rh-Rh)
• (2S)-2-(1-adamantyl)-2-(1,3-dioxoisoindol-2-yl)acetic acid,rhodium
• Rhodium, tetrakis[m-[(aS)-1,3-dihydro-1,3-dioxo-a-tricyclo[3.3.1.13,7]dec-1-yl-2H-isoindole-2-...
• Tetrakis[(S)-(+)-(1-adamantyl)-(N-phthalimido)acetato]dirhodium(II)
• Tetrakis[(S)-(+)-(1-adamantyl)-(N-phthalimido)acetato]dirhodium(II) Rh2(S-PTAD)4
• 909389-99-7
• (2S)-2-(1-adamantyl)-2-(1,3-dioxoisoindol-2-yl)acetic acid;rhodium
• Tetrakis[(S)-(+)-(1-adamantyl)-(N-phthalimido)acetato]dirhodium(II)Rh2(S-PTAD)4

• MDL： MFCD09839140
• Inchi： 1S/4C20H21NO4.2Rh/c4*22-17-14-3-1-2-4-15(14)18(23)21(17)16(19(24)25)20-8-11-5-12(9-20)7-13(6-11)10-20;;/h4*1-4,11-13,16H,5-10H2,(H,24,25);;/t4*11?,12?,13?,16-,20?;;/m1111../s1
• InChI Key： PLPQGTNWMBISEW-SNLBCUCMSA-N
• SMILES： [Rh].[Rh].OC([C@H](C12CC3CC(CC(C3)C1)C2)N1C(C2C=CC=CC=2C1=O)=O)=O.OC([C@H](C12CC3CC(CC(C3)C1)C2)N1C(C2C=CC=CC=2C1=O)=O)=O.OC([C@H](C12CC3CC(CC(C3)C1)C2)N1C(C2C=CC=CC=2C1=O)=O)=O.OC([C@H](C12CC3CC(CC(C3)C1)C2)N1C(C2C=CC=CC=2C1=O)=O)=O

Computed Properties

• Exact Mass: 1558.37000
• Monoisotopic Mass: 1562.39922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 102
• Rotatable Bond Count: 12
• Complexity: 576
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 299Ų

Experimental Properties

• Color/Form: Not available
• PSA: 254.72000
• LogP: 11.25200
• Specific Rotation: +39.1 (c 0.2, CHCl3)
• Solubility: Not available

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives